Cas no 23597-90-2 (Butanoic acid,2-hydroxy-4-(methylthio)-, sodium salt (1:1))

• Product Name: Butanoic acid,2-hydroxy-4-(methylthio)-, sodium salt (1:1)
• CAS No: 23597-90-2
• MF: C₅H₉NaO₃S
• MW: 172.177931547165
• CID: 239928
• PubChem ID: 23676570
• Update Time: 2025-04-19

Butanoic acid,2-hydroxy-4-(methylthio)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-4-(methylthio)-, sodium salt (1:1)
• butanoic acid, 2-hydroxy-4-(methylthio)-, monosodium salt
• sodium 2-hydroxy-4-(methylsulfanyl)butanoate
• Sodium 2-hydroxy-4-(methylthio)butyrate
• OXOMETHIONINE SODIUM
• DESMENINOL SODIUM
• UNII-154Z6J20MM
• Q27251692
• 154Z6J20MM
• BUTANOIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, SODIUM SALT (1:1)
• NS00084592
• 2-HYDROXY-4-(METHYLTHIO) BUTYRIC ACID SODIUM SALT
• EINECS 245-769-5
• Sodium 2-hydroxy-4-(methylthio)butanoate
• 23597-90-2
• BUTYRIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, MONOSODIUM SALT
• SCHEMBL2940876

• Inchi： 1S/C5H10O3S.Na/c1-9-3-2-4(6)5(7)8;/h4,6H,2-3H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： JNATWEVVLQFGLU-UHFFFAOYSA-M
• SMILES： S(C)CCC(C(=O)[O-])O.[Na+]

Computed Properties

• Exact Mass: 172.01707
• Monoisotopic Mass: 150.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8

Experimental Properties

• Density: 1.277
• Boiling Point: 316.5°Cat760mmHg
• Flash Point: 145.2°C
• PSA: 60.36